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Compound of Interest

Compound Name: 4-(Boc-aminomethyl)pyridine

Cat. No.: B049106

4-(Boc-aminomethyl)pyridine: A Versatile
Building Block in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Boc-aminomethyl)pyridine is a key bifunctional molecule widely employed as a versatile
building block in organic synthesis and medicinal chemistry. Its structure incorporates a
pyridine ring, which can participate in various chemical transformations, and a primary amine
protected by the tert-butyloxycarbonyl (Boc) group. This protecting group strategy allows for
sequential and controlled reactions, making it an invaluable tool in the construction of complex
molecules. The pyridine nitrogen offers a site for N-alkylation or can influence the electronic
properties of the aromatic ring, while the Boc-protected amine provides a nucleophilic center
that can be revealed under specific acidic conditions for subsequent functionalization.

This technical guide provides a comprehensive overview of the synthesis, properties, and
diverse applications of 4-(Boc-aminomethyl)pyridine, with a focus on its utility in the
development of pharmaceuticals and other advanced materials. Detailed experimental
protocols for its synthesis and key transformations are presented to facilitate its practical
application in the laboratory.

Physicochemical Properties
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A summary of the key physicochemical properties of 4-(Boc-aminomethyl)pyridine is

provided in the table below. This data is essential for its handling, reaction setup, and

purification.
Property Value Reference
CAS Number 111080-65-0 [1]
Molecular Formula C11H16N202 [1]
Molecular Weight 208.26 g/mol [1]
Appearance White to off-white crystalline 2]
powder
Melting Point 80-85 °C [1]
Predicted pKa 11.44 + 0.46 [2]

Solubility

Soluble in common organic
solvents like ethanol,
methanol, and

dichloromethane.

[3]

Synthesis of 4-(Boc-aminomethyl)pyridine

The most common and straightforward synthesis of 4-(Boc-aminomethyl)pyridine involves

the protection of the primary amine of 4-(aminomethyl)pyridine using di-tert-butyl dicarbonate

(Bocz20).
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4-(Boc-aminomethyl)pyridine

Reactants Reagents/Solvent
4-(Aminomethyl)pyridine Di-tert-butyl dicarbonate (Boc)20 Ethanol
Product
\ 4
P> 4-(Boc-aminomethyl)pyridine <
Starting Material Reagents/Solvent

Trifluoroacetic Acid (TFA)
Dichloromethane (DCM)

Product
\ A\
4-(Aminomethyl)pyridine
(as TFA salt)
© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic Workflow for DPP-4 Inhibitors

G-(Boc-aminomethyl)pyridina

Pyridine Ring Functionalization
(e.g., Coupling Reaction)

PROTAC Structure

(Boc Deprotectior) Grotein of Interest (POI) Ligand)

Amide Coupling Linker containing
or other functionalization 4-(aminomethyl)pyridine moiety

DPP-4 Inhibitor (E3 Ligase Ligand)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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